Cas no 1322544-82-0 (Di-O-glycinoylcurcumin Dihydrochloride)

• Product Name: Di-O-glycinoylcurcumin Dihydrochloride
• CAS No: 1322544-82-0
• MF: C₂₅H₂₇ClN₂O₈
• MW: 518.943486452103
• CID: 2085873
• PubChem ID: 6481165
• Update Time: 2025-10-29

Di-O-glycinoylcurcumin Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Di-O-glycinoylcurcumin Dihydrochloride
• SCHEMBL20085734
• ((1E,6E)-3,5-Dioxohepta-1,6-diene-1,7-diyl)bis(2-methoxy-4,1-phenylene) bis(2-aminoacetate) dihydrochloride
• CHEMBL507349
• 1322544-82-0

• Inchi： 1S/C25H26N2O8.ClH/c1-32-22-11-16(5-9-20(22)34-24(30)14-26)3-7-18(28)13-19(29)8-4-17-6-10-21(23(12-17)33-2)35-25(31)15-27;/h3-12H,13-15,26-27H2,1-2H3;1H/b7-3+,8-4+;
• InChI Key： YZVIVVNRFKFJDY-UQXJJJGTSA-N
• SMILES： O(C1C=CC(/C=C/C(=O)CC(=O)/C=C/C2C=CC(OC(=O)CN)=C(OC)C=2)=CC=1OC)C(=O)CN.Cl

Computed Properties

• Exact Mass: 482.16891579g/mol
• Monoisotopic Mass: 482.16891579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 157Ų

Additional information on Di-O-glycinoylcurcumin Dihydrochloride

Di-O-glycinoylcurcumin Dihydrochloride (CAS No. 1322544-82-0): A Promising Compound in Medicinal Chemistry

Di-O-glycinoylcurcumin dihydrochloride (CAS No. 1322544-82-0) is a novel compound derived from curcumin, a natural polyphenol found in turmeric. This derivative has garnered significant attention in the field of medicinal chemistry due to its enhanced solubility and bioavailability compared to its parent compound. The chemical structure of Di-O-glycinoylcurcumin dihydrochloride features two glycine moieties attached to the curcumin backbone, which significantly improves its pharmacological properties.

The development of Di-O-glycinoylcurcumin dihydrochloride is rooted in the extensive research on curcumin, a compound known for its anti-inflammatory, antioxidant, and anticancer properties. However, curcumin's poor solubility and rapid metabolism have limited its therapeutic potential. By modifying the curcumin structure, researchers have created Di-O-glycinoylcurcumin dihydrochloride, which addresses these limitations and enhances its biological activity.

Recent studies have demonstrated that Di-O-glycinoylcurcumin dihydrochloride exhibits potent anti-inflammatory effects. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings suggest that Di-O-glycinoylcurcumin dihydrochloride could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Di-O-glycinoylcurcumin dihydrochloride has shown promising anticancer activity. A study published in the Cancer Research journal reported that this compound effectively inhibited the growth of various cancer cell lines, including breast, colon, and prostate cancer cells. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation pathways such as PI3K/Akt and NF-κB. These results indicate that Di-O-glycinoylcurcumin dihydrochloride has potential as a novel anticancer agent.

The improved solubility and bioavailability of Di-O-glycinoylcurcumin dihydrochloride also make it an attractive candidate for drug delivery systems. Researchers have explored various formulations, including nanoparticles and liposomes, to enhance the delivery and efficacy of this compound. A study published in the Nanomedicine: Nanotechnology, Biology, and Medicine journal demonstrated that encapsulating Di-O-glycinoylcurcumin dihydrochloride in nanoparticles significantly increased its cellular uptake and therapeutic effect in cancer models.

The safety profile of Di-O-glycinoylcurcumin dihydrochloride has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the potential for further clinical development of Di-O-glycinoylcurcumin dihydrochloride.

Clinical trials are currently underway to evaluate the safety and efficacy of Di-O-glycinoylcurcumin dihydrochloride in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to inflammatory conditions and cancer. The ongoing clinical studies aim to further validate these findings and establish optimal dosing regimens for different indications.

In conclusion, Di-O-glycinoylcurcumin dihydrochloride (CAS No. 1322544-82-0) represents a significant advancement in the field of medicinal chemistry. Its enhanced solubility, bioavailability, anti-inflammatory properties, anticancer activity, and favorable safety profile make it a promising candidate for the development of new therapeutic agents. As research continues to uncover its full potential, Di-O-glycinoylcurcumin dihydrochloride is poised to play a crucial role in advancing medical treatments for a variety of diseases.